Cas no 1806365-11-6 (1-Chloro-3-(3-(chloromethyl)-4-methylphenyl)propan-2-one)

• Product Name: 1-Chloro-3-(3-(chloromethyl)-4-methylphenyl)propan-2-one
• CAS No: 1806365-11-6
• MF: C₁₁H₁₂Cl₂O
• MW: 231.118381500244
• CID: 5001518
• Update Time: 2025-05-24

1-Chloro-3-(3-(chloromethyl)-4-methylphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-3-(3-(chloromethyl)-4-methylphenyl)propan-2-one

• Inchi： 1S/C11H12Cl2O/c1-8-2-3-9(4-10(8)6-12)5-11(14)7-13/h2-4H,5-7H2,1H3
• InChI Key： IYLGAJLAEALUMN-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C=CC=1C)CC(CCl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 194
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1

Additional information on 1-Chloro-3-(3-(chloromethyl)-4-methylphenyl)propan-2-one

1-Chloro-3-(3-(chloromethyl)-4-methylphenyl)propan-2-one: A Comprehensive Overview

The compound with CAS No. 1806365-11-6, commonly referred to as 1-Chloro-3-(3-(chloromethyl)-4-methylphenyl)propan-2-one, is a fascinating molecule that has garnered attention in various scientific domains. This compound is characterized by its unique structure, which includes a chloro group attached to a propanone backbone and a substituted phenyl ring. The presence of multiple functional groups makes it a versatile compound with potential applications in organic synthesis, pharmaceuticals, and materials science.

Recent studies have highlighted the importance of 1-Chloro-3-(3-(chloromethyl)-4-methylphenyl)propan-2-one in the development of advanced materials. Researchers have explored its role as an intermediate in the synthesis of biodegradable polymers, which are increasingly sought after in the context of environmental sustainability. The compound's ability to undergo various chemical transformations, such as nucleophilic substitution and condensation reactions, has made it a valuable building block in organic chemistry.

In the pharmaceutical industry, this compound has been investigated for its potential as a precursor in drug development. Its structure allows for the incorporation of bioactive groups, making it a promising candidate for designing molecules with specific therapeutic properties. For instance, studies have shown that derivatives of 1-Chloro-3-(3-(chloromethyl)-4-methylphenyl)propan-2-one exhibit anti-inflammatory and antioxidant activities, which could be harnessed for developing new drugs.

The synthesis of 1-Chloro-3-(3-(chloromethyl)-4-methylphenyl)propan-2-one involves a multi-step process that typically begins with the preparation of the substituted phenyl ring. This is followed by the introduction of the chloromethyl group and the formation of the propanone backbone through condensation reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound, reducing production costs and minimizing waste.

From an environmental perspective, understanding the behavior of 1-Chloro-3-(3-(chloromethyl)-4-methylphenyl)propan-2-one in natural systems is crucial. Studies have shown that this compound undergoes biodegradation under specific conditions, particularly in aerobic environments. Its breakdown products are generally non-toxic and do not pose significant risks to aquatic life, making it a safer option compared to other chlorinated compounds.

In conclusion, 1-Chloro-3-(3-(chloromethyl)-4-methylphenyl)propan-2-one (CAS No. 1806365-11-6) is a versatile and intriguing compound with diverse applications across multiple scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and application research, positions it as a key molecule in modern organic chemistry and materials science.